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Compound of Interest

Compound Name: H-Phe(3-Cl)-OH

Cat. No.: B556624

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of H-Phe(3-Cl)-OH, ensuring laboratory safety and
procedural excellence.

This document provides immediate, essential safety and logistical information for handling H-
Phe(3-Cl)-OH (3-Chloro-L-phenylalanine), a key amino acid derivative in pharmaceutical and
biochemical research. Adherence to these protocols is critical for personal safety and
maintaining a secure research environment.

Hazard Summary and Chemical Properties

While H-Phe(3-Cl)-OH is not classified as a hazardous substance or mixture under most
regulations, it is crucial to handle it with care as the chemical, physical, and toxicological
properties have not been thoroughly investigated. Some sources indicate that it may cause
skin irritation, serious eye irritation, and respiratory irritation.[1] Therefore, treating it as a
potentially hazardous compound is a prudent measure.

Below is a summary of its key chemical and physical properties:
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Property Value Source
Molecular Formula C9H10CINO2 MedChemExpress[2][3]
_ MedChemExpress[2][3],
Molecular Weight 199.63 g/mol
PubChem[1]
Appearance White to off-white solid/powder  MedChemExpress[2][3]

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl

Acetate, Acetone

BioCrick[4]

Powder: -20°C for 3 years; In
Storage Temperature
solvent: -80°C for 6 months

MedChemExpress[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table outlines the minimum required PPE for handling H-Phe(3-CIl)-OH. A hazard
assessment should be conducted for specific protocols to determine if additional protection is

necessary.[5][6]
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PPE Category

Item

Specifications & Rationale

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Gloves must
be inspected before use and
disposed of properly after

handling the compound.[7]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z.87.1 or
equivalent standards. A face
shield should be worn over
safety glasses if there is a
splash hazard.[6][7]

Skin and Body Protection

Laboratory coat

A flame-resistant lab coat
should be worn and fully
buttoned to protect against
skin contact.[7][8]

Full-length pants and closed-

toe shoes

Pants should be made of a
non-synthetic material like
cotton, and shoes must cover
the entire foot.[5][7]

Respiratory Protection

Air-purifying respirator

Recommended when working
outside of a certified chemical
fume hood or if dust/aerosols

may be generated.[7]

Operational Plan for Safe Handling

A systematic workflow is crucial to minimize exposure and ensure procedural consistency.

Preparation

o Work Area: Always handle H-Phe(3-Cl)-OH within a certified chemical fume hood to
minimize inhalation exposure.[9]
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« Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
accessible and in good working order.[8]

o PPE Donning: Before handling the chemical, correctly don all required personal protective
equipment as outlined in the table above.

Handling

» Avoid Dust Formation: Exercise caution to avoid creating dust when handling the solid
material. Use appropriate tools like a spatula or powder funnel for transfers.

o Controlled Conditions: Maintain controlled conditions throughout any experimental process
involving this compound.

o Container Management: Keep the container tightly closed in a dry and well-ventilated place
when not in use.

Cleanup and Decontamination

o Surface Decontamination: Decontaminate all surfaces and equipment that may have come
into contact with the chemical.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete.
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Caption: Workflow for the safe handling of H-Phe(3-Cl)-OH.
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Emergency Procedures

In the event of accidental exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

Move the person into fresh air. If not breathing,

Inhalation ) o o
give artificial respiration.
Skin Contact Wash off with soap and plenty of water.
Eye Contact Flush eyes with water as a precaution.
) Never give anything by mouth to an
Ingestion

unconscious person. Rinse mouth with water.

Disposal Plan

Proper disposal of H-Phe(3-Cl)-OH and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Chemical Waste: Collect unused H-Phe(3-Cl)-OH and any contaminated solids (e.qg.,
weighing paper, gloves) in a designated, labeled, and sealed hazardous waste container.[7]

[8]

o Contaminated Solvents: If H-Phe(3-Cl)-OH is dissolved in a solvent, collect it in a
designated, labeled, and sealed hazardous waste container for halogenated or non-
halogenated solvents, as appropriate.

Disposal Protocol

 Offer surplus and non-recyclable solutions to a licensed disposal company.
o Dispose of the material as unused product.

o Ensure that disposal is in accordance with all applicable federal, state, and local
environmental regulations.
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Caption: Logical workflow for the disposal of H-Phe(3-Cl)-OH waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling H-
Phe(3-Cl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556624+#personal-protective-equipment-for-handling-
h-phe-3-cl-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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